2-[2-(4-Methoxyphenyl)ethyl]-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C27H23NO4S
• Molecular Weight: 457.5 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)ethyl]-1-(4-methylsulfanylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C27H23NO4S/c1-31-19-11-7-17(8-12-19)15-16-28-24(18-9-13-20(33-2)14-10-18)23-25(29)21-5-3-4-6-22(21)32-26(23)27(28)30/h3-14,24H,15-16H2,1-2H3
• Standard InChI Key: QOMMBGJBLSMCJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)SC

Introduction

Structural Characteristics and Molecular Identity

Core Architecture

The compound features a fused chromeno[2,3-c]pyrrole-dione backbone, a tricyclic system comprising a chromene ring fused to a pyrrolidine-dione moiety. Key substituents include:

• A 4-(methylsulfanyl)phenyl group at position 1.

• A 2-(4-methoxyphenyl)ethyl chain at position 2.

This configuration introduces electron-donating (methoxy) and electron-withdrawing (methylsulfanyl) groups, influencing reactivity and intermolecular interactions.

Molecular Formula and Weight

Based on structural analogs, the molecular formula is deduced as C₂₇H₂₃NO₄S, with a molecular weight of 473.5 g/mol. Comparative data with related compounds are summarized below:

Property	Target Compound	7-Fluoro Analog
Molecular Formula	C₂₇H₂₃NO₄S	C₂₇H₂₂FNO₄S
Molecular Weight (g/mol)	473.5	475.5
Key Substituents	H at position 7	F at position 7

The absence of a fluorine atom at position 7 distinguishes this compound from its fluorinated counterpart, potentially altering its electronic profile and biological activity.

Synthetic Methodology

Multicomponent Reaction Strategy

The synthesis follows a one-pot multicomponent protocol adapted from methods developed for analogous dihydrochromeno-pyrrole-diones. The general procedure involves:

• Condensation: Reaction of methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1) with 4-(methylsulfanyl)benzaldehyde (2) and 2-(4-methoxyphenyl)ethylamine (3) in ethanol.

• Cyclization: Acid-catalyzed (acetic acid) reflux to facilitate pyrrolidine ring closure.

Key optimization parameters include:

• Solvent: Ethanol (10–15 mL/g substrate).

• Temperature: 40°C for initial condensation, 80°C for reflux.

• Catalyst: 1 mL acetic acid per 0.01 mol substrate.

Reaction Mechanism

The proposed mechanism involves three stages:

• Knoevenagel Condensation: Aldehyde 2 and amine 3 form an imine intermediate.

• Michael Addition: The enolate of diketone 1 attacks the imine, generating a tetrahedral intermediate.

• Cyclodehydration: Acid-mediated ring closure yields the tricyclic core.

This pathway is supported by HPLC and NMR data from analogous reactions, confirming >95% purity and yields of 43–86% under optimized conditions.

Physicochemical Properties

Thermal and Solubility Profiles

• Melting Point: Estimated 220–240°C (based on fluorinated analog).

• Solubility: Limited aqueous solubility; soluble in DMSO, DMF, and ethanol.

Industrial and Research Implications

Scalability Challenges

While the one-pot method is efficient for library synthesis, scale-up requires:

• Catalyst Optimization: Transition from acetic acid to heterogeneous acids for easier separation.

• Solvent Recovery: Ethanol recycling systems to reduce waste.

Future Directions

• Biological Screening: Priority testing against kinase targets and bacterial efflux pumps.

• Derivatization: Introduction of fluorinated or halogenated substituents to enhance bioavailability.